Cas no 1353184-54-9 (8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one)

• Product Name: 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one
• CAS No: 1353184-54-9
• MF: C₁₃H₁₁F₃N₄O₃S
• MW: 360.311651468277
• CID: 5169240
• PubChem ID: 135203612
• Update Time: 2025-06-11

8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzothiazin-4-one, 8-nitro-2-(1-piperazinyl)-6-(trifluoromethyl)-
• 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one

• Inchi： 1S/C13H11F3N4O3S/c14-13(15,16)7-5-8-10(9(6-7)20(22)23)24-12(18-11(8)21)19-3-1-17-2-4-19/h5-6,17H,1-4H2
• InChI Key： IPOHTPPEODPYKG-UHFFFAOYSA-N
• SMILES： S1C2=C([N+]([O-])=O)C=C(C(F)(F)F)C=C2C(=O)N=C1N1CCNCC1

Additional information on 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one

Introduction to 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one (CAS No. 1353184-54-9)

8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This compound, identified by its CAS number 1353184-54-9, belongs to a class of heterocyclic molecules that incorporate both nitro and trifluoromethyl substituents, which are known to modulate the electronic and steric characteristics of the molecule. The presence of a piperazine moiety further enhances its pharmacological relevance, as piperazine derivatives are widely recognized for their role in drug development, particularly in the treatment of neurological and cardiovascular disorders.

The synthesis and characterization of 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one have been subjects of extensive study in recent years. The nitro group at the 8-position introduces a region of high reactivity, making this compound a valuable intermediate in the preparation of more complex pharmacophores. Meanwhile, the trifluoromethyl group at the 6-position contributes to metabolic stability and binding affinity, which are critical factors in drug design. These structural features have positioned 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. The piperazine ring in 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one is particularly relevant in this context, as it is a common pharmacophore in drugs that interact with serotonin and dopamine receptors. Preclinical studies have suggested that compounds with similar structural motifs may exhibit properties such as antipsychotic, antidepressant, and anxiolytic effects. The nitro and trifluoromethyl groups further enhance the potential for biological activity by influencing receptor binding and metabolic pathways.

The chemical synthesis of 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nitration of a precursor benzothiazine scaffold, followed by functional group transformations to introduce the piperazine and trifluoromethyl moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, the molecular structure of 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one has been extensively modeled to predict its interactions with biological targets. Molecular docking studies have revealed potential binding sites on enzymes and receptors relevant to various diseases. These simulations not only aid in understanding the mechanism of action but also guide the optimization of analogs with improved pharmacokinetic profiles. The integration of experimental data with computational predictions has become indispensable in modern drug discovery pipelines.

The pharmacological profile of 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one has been evaluated through both in vitro and in vivo assays. Initial studies have demonstrated its ability to modulate key neurotransmitter systems without significant off-target effects. This selectivity is crucial for developing drugs with minimal side effects. Furthermore, the compound's solubility and stability under physiological conditions have been assessed to ensure its suitability for formulation into therapeutic agents.

Future directions for research on 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one include exploring its potential as a lead compound for drug development. By systematically modifying its structure through combinatorial chemistry or library screening approaches, researchers aim to identify derivatives with enhanced efficacy and reduced toxicity. Additionally, investigating the compound's interactions with protein targets at an atomic level using techniques such as X-ray crystallography will provide deeper insights into its mechanism of action.

The broader significance of compounds like 8-Nitro-2-(piperazin-1-yl)-6-(trifluoromethyl)-4H-benzoe1,3thiazin-4-one lies in their contribution to our understanding of disease pathophysiology and the development of innovative treatments. As pharmaceutical research continues to evolve, compounds with well-defined structures and predictable biological activities will remain invaluable tools for discovering new therapies. The unique combination of functional groups in this molecule exemplifies how structural diversity can lead to novel pharmacological insights.